Cas no 62509-43-7 (Phenol, 2-bromo-6-sec-heptyl-4-methyl-)

• Product Name: Phenol, 2-bromo-6-sec-heptyl-4-methyl-
• CAS No: 62509-43-7
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• CID: 442226
• PubChem ID: 71385723
• Update Time: 2025-04-19

Phenol, 2-bromo-6-sec-heptyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-sec-heptyl-4-methyl-
• 2-bromo-6-heptan-2-yl-4-methylphenol
• DTXSID70807942
• 2-BROMO-6-(HEPTAN-2-YL)-4-METHYLPHENOL
• 62509-43-7

• Inchi： 1S/C14H21BrO/c1-4-5-6-7-11(3)12-8-10(2)9-13(15)14(12)16/h8-9,11,16H,4-7H2,1-3H3
• InChI Key： VYNXDCYFMNPPHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)C(C)CCCCC

Computed Properties

• Exact Mass: 284.07763
• Monoisotopic Mass: 284.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23